1,1,2,2-Tetrachloroethane-d2
Overview
Description
1,1,2,2-Tetrachloroethane-d2 is a variant of 1,1,2,2-Tetrachloroethane where all hydrogen atoms are replaced by deuterium . It is commonly employed as an NMR solvent .
Synthesis Analysis
This compound is synthesized by the addition of chlorine as a catalyst to acetylene; by chlorination of 1,2-dichloroethane; by catalytic chlorination of ethane; by direct oxychlorination/chlorination of ethylene . It is used as a solvent in the synthesis of cyclic olefin copolymer foam (COC), which is a super thermal insulation material in energy-management applications .
Molecular Structure Analysis
The molecular formula of this compound is CDCl . It has an average mass of 169.862 Da and a monoisotopic mass of 167.903610 Da .
Chemical Reactions Analysis
This compound is used as a solvent in various applications. For instance, it is used in the synthesis of cyclic olefin copolymer foam (COC), a super thermal insulation material for energy-management applications .
Physical and Chemical Properties Analysis
This compound has a refractive index of 1.493 (lit.), a boiling point of 145-146 °C/737 mmHg (lit.), and a density of 1.62 g/mL at 25 °C (lit.) .
Scientific Research Applications
1. Biotransformation and Degradation Studies
1,1,2,2-Tetrachloroethane undergoes various transformation processes under different environmental conditions. A study by Chen, Puhakka, and Ferguson (1996) demonstrated the degradation of 1,1,2,2-Tetrachloroethane under methanogenic conditions, revealing its biotic and abiotic transformation pathways. This research highlights the compound's role in environmental studies, particularly in understanding its breakdown products and transformation mechanisms in different ecological settings (Chen, Puhakka, & Ferguson, 1996).
2. Water Treatment and Pollution Abatement
Scialdone, Galia, Guarisco, and Mantia (2012) explored the efficacy of 1,1,2,2-Tetrachloroethane treatment in water using oxidation at boron-doped diamond anodes and reduction at silver cathodes. Their findings contribute to the development of more efficient and environmentally friendly methods for removing hazardous compounds from water, showcasing the chemical's role in advancing water treatment technologies (Scialdone, Galia, Guarisco, & Mantia, 2012).
3. Analytical and Spectroscopic Applications
Naito, Nakagawa, Kuratani, Ichishima, and Mizushima (1955) conducted a detailed analysis of the infrared and Raman spectra of 1,1,2,2-Tetrachloroethane, contributing significantly to the understanding of its molecular structure and vibrational properties. Such studies are crucial in analytical chemistry, providing insights into the physical and chemical characteristics of compounds (Naito et al., 1955).
4. Study of Molecular Interactions and Polymorphism
Research by Bujak and Katrusiak (2010) on the molecular association in various polymorphs of 1,1,2,2-Tetrachloroethane under different temperature and pressure conditions provides valuable insights into the behavior of molecular interactions and the formation of polymorphic structures. This type of research is fundamental in materials science, aiding in the development of new materials and understanding their properties (Bujak & Katrusiak, 2010).
5. Nanotechnology and Environmental Remediation
Song and Carraway (2005) investigated the reduction of chlorinated ethanes, including 1,1,2,2-Tetrachloroethane, by nanosized zero-valent iron. Their findings are significant in the field of nanotechnology and environmental remediation, demonstrating the potential of nanomaterials in treating and reducing environmental pollutants (Song & Carraway, 2005).
Mechanism of Action
Mode of Action
1,1,2,2-Tetrachloroethane-d2 can be rapidly and extensively absorbed from oral and inhalation exposure . In animal studies, the oral uptake was reported as 70-100% . It interacts with its targets, primarily the liver, causing various changes such as apoptosis of the liver tissue .
Biochemical Pathways
It is known that lipid peroxidation within the body is one of the main mechanisms leading to liver damage caused by this compound .
Pharmacokinetics
It is known that this compound can be rapidly and extensively absorbed from oral and inhalation exposure . This suggests that this compound has high bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action primarily manifest as damage to the liver . Symptoms of exposure can include nausea, dizziness, and even liver damage . Chronic exposure to high levels of this compound can result in effects on the liver (jaundice and an enlarged liver), central and peripheral nervous system (headaches, tremors, dizziness, and drowsiness), and gastrointestinal effects (pain, nausea, vomiting, and loss of appetite) .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, most of the this compound released to soil or land will evaporate back to the air . . This suggests that environmental conditions such as temperature and humidity could potentially influence the volatility and therefore the exposure risk of this compound.
Safety and Hazards
1,1,2,2-Tetrachloroethane-d2 is fatal in contact with skin or if inhaled . It is toxic to aquatic life with long-lasting effects . Chronic (long-term) inhalation exposure to 1,1,2,2-tetrachloroethane in humans results in jaundice and an enlarged liver, headaches, tremors, dizziness, numbness, and drowsiness .
Future Directions
Biochemical Analysis
Biochemical Properties
1,1,2,2-Tetrachloroethane-d2 is used in the synthesis of cyclic olefin copolymer foam (COC), which is a super thermal insulation material in energy-management applications . It is also used in the NMR measurement to determine various intermediate compounds
Cellular Effects
This compound is toxic and can cause severe liver destruction when exposed to high levels . It can be inhaled, consumed, or absorbed through the skin . After exposure, nausea, dizziness, or even liver damage may occur .
Molecular Mechanism
The metabolism of 1,1,2,2-Tetrachloroethane is believed to involve cytochrome (CYP) P450 . Biotransformation reactions increase with chronic ethanol consumption and fasting
Properties
IUPAC Name |
1,1,2,2-tetrachloro-1,2-dideuterioethane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2Cl4/c3-1(4)2(5)6/h1-2H/i1D,2D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPFMBZIOSGYJDE-QDNHWIQGSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(Cl)Cl)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C(C([2H])(Cl)Cl)(Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H2Cl4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10955299 | |
Record name | 1,1,2,2-Tetrachloro(~2~H_2_)ethane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10955299 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
33685-54-0 | |
Record name | 1,1,2,2-Tetrachloroethane-d2 | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=33685-54-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,1,2,2-Tetrachloro-(1,2-2H2)ethane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033685540 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,1,2,2-Tetrachloro(~2~H_2_)ethane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10955299 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,1,2,2-tetrachloro-[1,2-2H2]ethane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.046.926 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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